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Compound of Interest

Compound Name: 3-Methoxy-1-propanol

Cat. No.: B072126

An In-depth Technical Guide to 3-Methoxy-1-propanol

Introduction

3-Methoxy-1-propanol, a versatile organic compound, serves as a crucial solvent and
intermediate in a multitude of industrial and research applications. Its unigue combination of a
hydroxyl group and an ether linkage imparts a desirable balance of hydrophilicity and
lipophilicity, rendering it an effective solvent for a wide array of substances. This guide provides
a comprehensive overview of its chemical structure, properties, synthesis, and applications,
with a particular focus on its relevance to researchers, scientists, and professionals in drug
development.

Chemical Structure and IUPAC Name

The chemical structure of 3-Methoxy-1-propanol is characterized by a three-carbon propane
chain with a methoxy group (-OCHs) at position 3 and a hydroxyl group (-OH) at position 1.

IUPAC Name: 3-methoxypropan-1-ol[1]

Synonyms: 3-Methoxy-1-propanol, 1-Propanol, 3-methoxy-, 3-methoxypropanol,
Trimethylene glycol monomethyl ether[1][2][3]

Chemical Formula: CaH1002[1][4]

SMILES: COCCCO[5]
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e InChl: 1S/C4H1002/c1-6-4-2-3-5/h5H,2-4H2,1H3

A logical diagram illustrating the relationship between the different chemical identifiers is
provided below.

's the G-methoxypropan-l-oD
A
represented by CAH1002
3-Methoxy-1-propanol e > COCCCO
has
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is identified by »| 1589-49-7

Click to download full resolution via product page

Chemical Identifiers for 3-Methoxy-1-propanol

Physicochemical Properties

A summary of the key physicochemical properties of 3-Methoxy-1-propanol is presented in
the table below. This data is essential for its handling, application, and process design in a
laboratory or industrial setting.
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Property Value Reference(s)
Molecular Weight 90.12 g/mol [1114]
Appearance (-Jok-)rless to light yellow clear 2]
liquid

Odor Mild, sweet [4]

Boiling Point 150-153 °C [2][6]

Melting Point -84.2 °C (estimate) [6]

Density 0.942 g/mL at 20 °C [6]

Flash Point 38 °C (closed cup) [2]

- Miscible with water; Soluble in
Solubility [2]
methanol, acetone

Refractive Index n20/D 1.413

CAS Number 1589-49-7 [11[4]

Experimental Protocols: Synthesis of 3-Methoxy-1-
propanol

Several methods for the synthesis of 3-Methoxy-1-propanol have been reported. The
selection of a particular method may depend on factors such as the availability of starting
materials, desired yield, and scalability. Two common synthetic routes are detailed below.

Synthesis from 3-Chloro-1-propanol

This method involves the methoxy substitution reaction of 3-chloro-1-propanol with sodium
methylate.

Experimental Protocol: The optimal conditions for this reaction have been determined to
achieve a yield of over 85%.[7] The key parameters are:

e Reactants: 3-chloro-1-propanol and sodium methylate in methanol.
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e Molar Ratio: The mole ratio of sodium methylate to 3-chloro-1-propanol should be in the
range of 1.4 to 1.8.[7]

o Concentration: The mass content of sodium methylate in the methanol solution should be
between 27% and 30%.[7]

e Procedure: 3-chloro-1-propanol is added dropwise over 1 hour to the sodium methylate
solution at a reaction temperature of 70°C.[7]

e Reaction Time: The reaction is allowed to proceed for 5 hours.[7]

The workflow for this synthesis is illustrated in the following diagram.

Reactants Reaction Conditions

(3»Chloro—1—propanoD (Sodium Methylate in MethanoD

(Mole Ratio: 1.4-1.8) (Concentration: 27—30%) (Temperature: 70 C) (Time: 5 hours)
1

Reaction

3-Methoxy-1-propanol (Yield >85%)

Click to download full resolution via product page

Synthesis of 3-Methoxy-1-propanol from 3-Chloro-1-propanol

Synthesis from 1,3-Propanediol

This process involves the alkylation of 1,3-propanediol with methyl chloride in the presence of a
base. This method is the subject of patents and is presented as an economically and
ecologically favorable process.[8][9][10]

Experimental Protocol Example: A patented procedure provides the following example:
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e Preparation of the Alkoxide: 315 g of 1,3-propanediol are initially charged in a 1 L multi-
necked flask. 224 g of a 50% strength by weight aqueous potassium hydroxide solution are
metered in. The resulting mixture is distilled under reduced pressure until free of water to
obtain a solution of the monopotassium alkoxide of 1,3-propanediol.[8]

o Alkylation: 311 g of the prepared alkoxide solution, along with 3 g of potassium iodide, are
charged into an autoclave under a nitrogen atmosphere. The mixture is heated to 120°C.
Methyl chloride is then introduced into the reactor at a pressure of 2 bar over a period of 1.7
hours.[8]

o Work-up: After the reaction, the mixture is cooled, and the precipitated potassium chloride is
removed by filtration.

The selectivity for the formation of 3-methoxy-1-propanol in this example was 89%, with a
yield of 71% of theory.[8]

The workflow for this patented synthesis is depicted below.
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Synthesis of 3-Methoxy-1-propanol from 1,3-Propanediol

Applications in Research and Drug Development

3-Methoxy-1-propanol finds significant use across various scientific and industrial domains.
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e Solvent: Its high solvency power for a broad range of polar and nonpolar compounds,
coupled with low vapor pressure and relatively low toxicity, makes it a safer alternative to
solvents like methanol and acetone.[4] It is employed as a solvent in coatings, inks, and
cleaning agents.[4] In the pharmaceutical industry, it is used as a solvent during the
synthesis and formulation of various compounds, ensuring uniformity and stability.[11]

o Chemical Intermediate: It serves as a building block in the synthesis of more complex
molecules. Notably, it is used in the synthesis of pharmaceutically active compounds, such
as certain stomach therapeutics.[8][10]

o Other Applications: In the cosmetics and fragrance industries, it is utilized as a solvent,
fixative, and fragrance ingredient due to its mild, slightly sweet odor.

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 3-Methoxy-1-propanol is classified as a flammable liquid and vapor.[1] It is also
reported to cause skin and serious eye irritation.[1] Appropriate personal protective equipment,
including gloves and safety glasses, should be used when handling this chemical. It should be
stored in a well-ventilated area, away from heat, sparks, and open flames.

Conclusion

3-Methoxy-1-propanol is a valuable chemical with a well-defined profile of properties that
make it suitable for a wide range of applications. For researchers and professionals in drug
development, its utility as a versatile solvent and a key synthetic intermediate is of particular
importance. The detailed synthetic protocols and physicochemical data provided in this guide
offer a solid foundation for its effective and safe use in a research and development context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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